Cas no 655234-02-9 (L-Threonine,L-tyrosyl-L-isoleucyl-L-threonyl-L-asparaginyl-L-seryl-L-asparaginylglycyl-L-threonyl-L-tryptophyl-)

L-Threonine,L-tyrosyl-L-isoleucyl-L-threonyl-L-asparaginyl-L-seryl-L-asparaginylglycyl-L-threonyl-L-tryptophyl- structure
655234-02-9 structure
Product name:L-Threonine,L-tyrosyl-L-isoleucyl-L-threonyl-L-asparaginyl-L-seryl-L-asparaginylglycyl-L-threonyl-L-tryptophyl-
CAS No:655234-02-9
MF:C51H73N13O18
MW:1156.20163226128
CID:398523

L-Threonine,L-tyrosyl-L-isoleucyl-L-threonyl-L-asparaginyl-L-seryl-L-asparaginylglycyl-L-threonyl-L-tryptophyl- Chemical and Physical Properties

Names and Identifiers

    • L-Threonine,L-tyrosyl-L-isoleucyl-L-threonyl-L-asparaginyl-L-seryl-L-asparaginylglycyl-L-threonyl-L-tryptophyl-
    • L-Threonine, L-tyrosyl-L-isoleucyl-L-threonyl-L-asparaginyl-L-seryl-L-asparaginylglycyl-L-threonyl-L-tryptophyl- (9CI)
    • Inchi: 1S/C51H73N13O18/c1-6-22(2)39(62-43(73)30(52)15-26-11-13-28(69)14-12-26)48(78)63-41(24(4)67)50(80)59-34(18-37(54)71)45(75)60-35(21-65)47(77)57-33(17-36(53)70)44(74)56-20-38(72)61-40(23(3)66)49(79)58-32(46(76)64-42(25(5)68)51(81)82)16-27-19-55-31-10-8-7-9-29(27)31/h7-14,19,22-25,30,32-35,39-42,55,65-69H,6,15-18,20-21,52H2,1-5H3,(H2,53,70)(H2,54,71)(H,56,74)(H,57,77)(H,58,79)(H,59,80)(H,60,75)(H,61,72)(H,62,73)(H,63,78)(H,64,76)(H,81,82)/t22-,23+,24+,25+,30-,32-,33-,34-,35-,39-,40-,41-,42-/m0/s1
    • InChI Key: RKSQPRLGKSDXMN-OWKNBMTJSA-N
    • SMILES: C(O)(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)NC(=O)[C@H]([C@H](O)C)NC(=O)CNC(=O)[C@H](CC(N)=O)NC(=O)[C@H](CO)NC(=O)[C@H](CC(N)=O)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CC1=CC=C(O)C=C1)N

Computed Properties

  • Exact Mass: 1155.52009

Experimental Properties

  • Density: 1.410±0.06 g/cm3(Predicted)
  • Boiling Point: 1755.3±65.0 °C(Predicted)
  • PSA: 528.34
  • pka: 3.24±0.10(Predicted)

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